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Executive Summary

2-Ethenyloxan-3-amine (also known as 2-vinyltetrahydro-2H-pyran-3-amine) represents a
high-value chiral scaffold in modern medicinal chemistry.[1] Distinguished by its dense
functionalization—a basic amine adjacent to a reactive vinyl group on a saturated oxygen
heterocycle—this molecule serves as a versatile "chiral pool" mimic.[1] It bridges the gap
between carbohydrate chemistry and alkaloid synthesis, offering a rigid tetrahydropyran (THP)
core that restricts conformational freedom, thereby enhancing the binding selectivity of
downstream pharmacophores.[1]

This guide provides a comprehensive technical analysis of 2-ethenyloxan-3-amine, detailing
its stereochemical properties, robust synthetic routes, and utility in diversity-oriented synthesis
(DOS).[1]

Part 1: Chemical Identity & Stereochemical
Analysis[1]
Structural Definition
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The core structure consists of a tetrahydropyran ring substituted at the C2 position with an
ethenyl (vinyl) group and at the C3 position with a primary amine.[1] The proximity of these two
functional groups creates a vicinal relationship that is critical for stereoselective
functionalization.[1]

Property Details

IUPAC Name 2-Ethenyloxan-3-amine
Common Name 2-Vinyl-3-aminotetrahydropyran
Molecular Formula C7H13NO

Molecular Weight 127.19 g/mol

Chiral Centers C2and C3

cis-(2R,3S) / cis-(2S,3R) and trans-(2R,3R) /

Key Isomers
trans-(2S,3S)

CAS (rac-cis) 1955517-96-0 (HCI salt)

Conformational Analysis & The Anomeric Effect

The stereochemical relationship between the C2-vinyl and C3-amino groups dictates the
molecule's reactivity.[1]

o Cis-Isomer: Often thermodynamically favored in synthetic routes involving thermodynamic
equilibration due to the ability of the substituents to adopt equatorial positions, though the
anomeric effect from the ring oxygen can influence the preference of the C2 substituent.[1]

o Trans-Isomer: Accessible via specific kinetic controlled reactions (e.g., S_N2 displacement of
a C3 leaving group).[1]

In the cis-isomer, the vicinal coupling constants (

) in NMR spectroscopy typically range from 2-5 Hz (axial-equatorial or equatorial-axial),
whereas the trans-diequatorial isomer displays larger coupling (8—10 Hz).[1]

Part 2: Synthetic Methodologies
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To utilize 2-ethenyloxan-3-amine effectively, one must control the relative and absolute
stereochemistry.[1] We present two primary synthetic strategies: De Novo Synthesis via Pd-
Catalysis and Chiral Pool Synthesis from Glycals.[1]

Strategy A: Pd-Catalyzed Intramolecular Allylic
Amination

This route builds the pyran ring and installs the amine functionality simultaneously, often with
high diastereoselectivity.[1]

Mechanism:

¢ Substrate: An acyclic amino-alkene precursor containing a leaving group (e.g., allylic
carbonate or acetate).[1]

¢ Cyclization: Pd(0) coordinates to the alkene, forming a

-allyl complex.[1]
» Nucleophilic Attack: The pendant hydroxyl or protected amine attacks the
-allyl system.[1]
o Stereocontrol: The geometry of the transition state (chair-like) dictates the cis/trans

selectivity.[1]

Acyclic Precursor Pd(PPh3)4, THF > Pd-tt-Allyl Tsuji-Trost Conditions > Intramolecular Deprotection > 2-Ethenyloxan-3-amine

(Allylic Carbonate) Intermediate Nucleophilic Attack (Cis-Selective)

Click to download full resolution via product page

Figure 1: Palladium-catalyzed cyclization strategy for accessing the 2-vinyl-3-
aminotetrahydropyran core.[1]

Strategy B: The "Glycal" Route (Chiral Pool)

Starting from commercially available tri-O-acetyl-D-glucal, this route leverages the existing
chirality of the carbohydrate backbone.[1]
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» Ferrier Rearrangement: Treatment of glucal with a nucleophile (to introduce the C1
substituent) or reductive rearrangement.[1]

« Introduction of Vinyl Group: Typically via C-glycosylation using allyltrimethylsilane or
vinylmagnesium bromide addition to a lactone intermediate.[1]

e Amine Installation: Conversion of the C2-hydroxyl (in the sugar numbering) to an azide
(Mitsunobu) followed by reduction, or displacement of a triflate.

Part 3: Functionalization & Reactivity Profile[1]

The utility of 2-ethenyloxan-3-amine lies in its orthogonal reactivity.[1] The amine serves as an
anchor for peptide chains or aromatic cores, while the vinyl group acts as a "warhead" for
diversification.[1]

The Functionalization Tree[1]

2-Ethenyloxan-3-amine
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Figure 2: Divergent synthesis pathways utilizing the orthogonal handles of the scaffold.[1]

Key Reaction Classes[1][4][5][6]

e Cross-Coupling (Heck/Suzuki): The C2-vinyl group is an excellent substrate for Pd-catalyzed
Heck arylation.[1] This allows the rapid construction of 2-styryl-3-aminopyrans, which are
structural mimics of bioactive stilbenes or flavonoid analogs.[1]
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» Ring-Closing Metathesis (RCM): If the amine is acylated with an acryloyl group, the molecule
can undergo RCM to form bicyclic lactams (e.g., pyrano[3,2-b]pyridines), locking the
conformation further.[1]

o Oxidative Cleavage: The vinyl group can be cleaved to an aldehyde (via ozonolysis or
Os0a4/NalOa4).[1] This aldehyde is a gateway to reductive amination or Wittig reactions,
effectively allowing the "growth" of the carbon chain at C2.[1]

Part 4: Experimental Protocols

Protocol 4.1: Representative Synthesis via Pd-Catalyzed
Cyclization

Adapted from stereoselective allylic substitution methodologies (e.g., Trost/Tsuji).[1]
Objective: Synthesis of cis-2-vinyl-3-(Boc-amino)tetrahydropyran.

Reagents:

Precursor: (2)-6-((tert-butoxycarbonyl)amino)hex-2-en-1-yl methyl carbonate (1.0 equiv)[1]

Catalyst: Pdz(dba)s (2.5 mol%)

Ligand: dppe (1,2-bis(diphenylphosphino)ethane) (5 mol%)[1]

Solvent: Anhydrous THF

Base: NaH (if starting from alcohol) or none if using carbonate.[1]

Step-by-Step:

e Preparation: In a flame-dried Schlenk flask under Argon, dissolve Pdz(dba)s and dppe in
anhydrous THF. Stir for 15 minutes at room temperature (RT) until the solution turns
yellow/orange (active catalyst formation).

» Addition: Add the allylic carbonate precursor dissolved in THF dropwise to the catalyst
solution.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chemsrc.com/en/cas/64742-48-9_813027.html
https://www.chemsrc.com/en/cas/64742-48-9_813027.html
https://www.chemsrc.com/en/cas/64742-48-9_813027.html
https://www.chemsrc.com/en/cas/64742-48-9_813027.html
https://www.chemsrc.com/en/cas/64742-48-9_813027.html
https://www.chemsrc.com/en/cas/64742-48-9_813027.html
https://www.chemsrc.com/en/cas/64742-48-9_813027.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13251753?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Reaction: Heat the mixture to 60°C. Monitor via TLC (Hexane/EtOAc 4:1) for the
disappearance of the starting material.[1][2] The reaction typically proceeds via a

-allyl intermediate followed by intramolecular attack of the pendant oxygen.[1]

o Workup: Cool to RT. Filter through a pad of Celite to remove Palladium black.[1] Concentrate
the filtrate in vacuo.

« Purification: Purify the crude oil via flash column chromatography (SiOz, 0-20% EtOAc in
Hexanes).

 Validation: Verify structure via *H NMR. Look for the characteristic vinyl signals (multiplet at
~5.8 ppm) and the diagnostic H2-H3 coupling constant to confirm cis-stereochemistry.[1]

Protocol 4.2: Functionalization - Heck Coupling

Objective: Arylation of the vinyl group.[1]

Mix: 2-Ethenyloxan-3-amine (1 equiv), Aryl lodide (1.2 equiv), Pd(OAc)z2 (5 mol%), P(o-tol)s
(20 mol%), and EtsN (2 equiv) in DMF.

Heat: Stir at 80°C for 12 hours under inert atmosphere.

Extract: Dilute with water, extract with EtOAc.

Result: Yields the 2-styryl derivative, extending the conjugation.

Part 5: Applications in Drug Discovery[1]
Peptidomimetics

The rigid pyran ring acts as a Turn Mimic.[1] By incorporating 2-ethenyloxan-3-amine into a
peptide backbone, the ring constrains the

and
angles, potentially stabilizing

-turn secondary structures.[1] This is particularly useful in designing inhibitors for protein-
protein interactions (PPIs).[1]

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.chemsrc.com/en/cas/64742-48-9_813027.html
https://www.scielo.org.mx/scielo.php?script=sci_arttext&pid=S1870-249X2012000200006
https://www.chemsrc.com/en/cas/64742-48-9_813027.html
https://www.chemsrc.com/en/cas/64742-48-9_813027.html
https://www.chemsrc.com/en/cas/64742-48-9_813027.html
https://www.chemsrc.com/en/cas/64742-48-9_813027.html
https://www.benchchem.com/product/b13251753/docs?utm_src=pdf-body#technical-whitepaper-2-ethenyloxan-3-amine-as-a-chiral-building-block-1
https://www.chemsrc.com/en/cas/64742-48-9_813027.html
https://www.benchchem.com/product/b13251753/docs?utm_src=pdf-body#technical-whitepaper-2-ethenyloxan-3-amine-as-a-chiral-building-block-1
https://www.chemsrc.com/en/cas/64742-48-9_813027.html
https://www.chemsrc.com/en/cas/64742-48-9_813027.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13251753?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

NK1 Receptor Antagonists

Substituted tetrahydropyrans are pharmacophores in Neurokinin-1 (NK1) receptor antagonists
(e.g., related to the structure of Vofopitant).[1] The 2-vinyl group provides a lipophilic vector that
can be modified to interact with the hydrophobic pockets of the GPCR, while the amine
interacts with conserved aspartate residues.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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